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Compound of Interest

1-(2-Cyclopentylacetyl)indoline-2-
Compound Name:
carboxamide

CAS No.: 1103513-77-4

Cat. No.: B2992441

Get Quote

Executive Summary & Molecule Analysis

Target Molecule: 1-(2-Cyclopentylacetyl)indoline-2-carboxamide Core Scaffold: Indoline-2-
carboxamide (2,3-dihydro-1H-indole-2-carboxamide). Key Features:

e Proline Mimetic: The indoline ring constrains the

(phi) torsion angle, acting as a rigidified proline analog often used in peptidomimetics to
induce

-turn structures.

+ Hydrophobic Capping: The cyclopentylacetyl group provides a lipophilic anchor, common in
protease inhibitors (e.g., HCV, HIV) to occupy hydrophobic pockets (S1/S1' subsites).

+ Rotamerism: The N-acylated indoline exhibits cis/trans amide rotamerism, complicating NMR
analysis but essential for biological activity.
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Synthetic Challenge: The secondary amine of the indoline core is significantly less nucleophilic
than aliphatic amines (due to conjugation with the benzene ring). Furthermore, the C2-
carboxylic acid is sterically hindered. Standard peptide coupling protocols often require
optimization to prevent racemization at the C2 chiral center (if synthesizing the (S)-enantiomer).

Retrosynthetic Analysis

The synthesis is best approached via a Convergent Strategy, disconnecting at the N1-acyl
bond and the C2-amide bond.
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Figure 1: Retrosynthetic disconnection showing the N-acylation followed by Amidation pathway.

Experimental Protocol
Route Selection: The "Ester-Activation" Pathway

Direct amidation of the free amino acid is risky due to zwitterionic solubility issues. The
recommended route utilizes a Methyl Ester protection strategy, ensuring solubility in organic
solvents and preventing side reactions.

Phase 1: Preparation of Methyl Indoline-2-carboxylate HCI

o Objective: Protect the carboxyl group to allow selective N-acylation.
e Reagents: (S)-Indoline-2-carboxylic acid, Thionyl Chloride (

), Methanol (
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Protocol:

Suspend (S)-Indoline-2-carboxylic acid (10.0 g, 61.3 mmol) in anhydrous MeOH (100 mL) at
0°C.

e Add

(5.4 mL, 73.5 mmol) dropwise over 30 mins. Caution: Exothermic.

o Reflux the mixture for 4 hours. Monitor by TLC (System: EtOAc/Hexane 1:1).
» Concentrate in vacuo to give the crude methyl ester hydrochloride as an off-white solid.

 Yield Expectation: >95% (Quantitative).

Phase 2: N-Acylation with Cyclopentylacetyl Chloride
e Objective: Install the hydrophobic cap at N1.

+ Mechanism: Nucleophilic acyl substitution. The base is critical to neutralize the HCI salt and
scavenge the generated acid.

Protocol:

e Suspend Methyl indoline-2-carboxylate HCI (10.0 g, 46.8 mmol) in dry DCM (150 mL).

Add Triethylamine (TEA) (16.3 mL, 117 mmol, 2.5 eq) at 0°C. Stir until the solution is clear.

Add Cyclopentylacetyl chloride (7.55 g, 51.5 mmol, 1.1 eq) dropwise.

Allow to warm to Room Temperature (RT) and stir for 3 hours.

Workup: Wash with 1IN HCI (2x), sat.

(2x), and Brine. Dry over
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 Purification: Flash chromatography (Hexane/EtOAc 4:1) if necessary, though crystallization
from

/Hexane is often sufficient.
o Data Check:
NMR should show the cyclopentyl multiplet (

1.1-1.8) and the disappearance of the NH signal.

Phase 3: Conversion to Carboxamide (Ammonolysis)

e Objective: Convert the methyl ester to the primary amide.
o Challenge: Indoline esters are sterically hindered. Direct aminolysis with

can be slow.

o Optimization: If slow, use the Saponification-Coupling method (Method B).
Method A: Direct Aminolysis (Scalable for <5q)
e Dissolve the N-acylated ester in 7N

in Methanol (sealed tube).

e Heat to 50°C for 24—-48 hours.

o Concentrate and recrystallize from EtOH.

Method B: Saponification + Coupling (Recommended for High Purity)
e Hydrolysis: Treat ester with LiIOH (2 eq) in THF/

O (3:1) at RT for 2 h. Acidify to pH 2, extract with EtOAc. Isolate the free acid.

e Coupling:

o Dissolve the acid (1 eq) in DMF.
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o Add EDC.HCI (1.2 eq) and HOBt (1.2 eq). Stir for 15 min to form the active ester.

o Add

(2.0 eq) and DIPEA (3.0 eq).

o Stir at RT for 12 h.

o Workup: Dilute with EtOAc, wash with 5% citric acid, 5%

, and brine.

e Yield: ~75-85% over 2 steps.

Critical Control Points & Troubleshooting

Parameter

Risk

Mitigation Strategy

Enantiomeric Purity

Racemization at C2 during

coupling.

Use HOBt or Oxyma as
additives. Avoid strong bases
during the activation step.
Keep temperature <0°C during

activation.

Rotamers

NMR spectra appear as

double peaks.

This is normal for N-acyl

indolines due to restricted
rotation. Run NMR at high
temperature (50-60°C) to

coalesce peaks for integration.

Reactivity

Low nucleophilicity of Indoline
N.

Use Acid Chlorides rather than
carboxylic acids + coupling
agents for the N-acylation
step. If using acid coupling,
use HATU.

Solubility

Final amide insolubility.[1]

The product may precipitate
from reaction mixtures. Use
DMF/DMSO for final
purification or recrystallize from
hot Ethanol/Water.
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Characterization Data (Simulated)

o Appearance: White to off-white crystalline solid.
e Molecular Formula:

e Molecular Weight: 272.35 g/mol .

« MS (ESI+): m/z 273.1

, 295.1

e NMR (400 MHz, DMSO-
):
o 7.20=7.00 (m, 4H, Ar-H), 5.10 (dd, 1H, C2-H), 3.50-3.10 (m, 2H, C3-H), 2.40 (d, 2H,
-C0O), 2.10 (m, 1H, Cyclopentyl-CH), 1.70-1.10 (m, 8H, Cyclopentyl-
).

o Note: Amide

protons typically appear as two broad singlets around

7.5 and 6.8.

Mechanistic Workflow Diagram
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Figure 2: Step-by-step synthetic workflow emphasizing the protection-deprotection strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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